4-[3-({1-[(3-methyl-2-thienyl)carbonyl]-4-piperidinyl}oxy)benzoyl]morpholine

• IUPAC Name: [3-[1-(3-methylthiophene-2-carbonyl)piperidin-4-yl]oxyphenyl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C22H26N2O4S/c1-16-7-14-29-20(16)22(26)23-8-5-18(6-9-23)28-19-4-2-3-17(15-19)21(25)24-10-12-27-13-11-24/h2-4,7,14-15,18H,5-6,8-13H2,1H3
• InChI Key: KNYYTIVWIDCGKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(=O)N2CCC(CC2)OC3=CC=CC(=C3)C(=O)N4CCOCC4
• Molecular Formula: C22H26N2O4S
• Molecular Weight: 414.5 g/mol

Description

4-[3-({1-[(3-methyl-2-thienyl)carbonyl]-4-piperidinyl}oxy)benzoyl]morpholine, commonly known as MT-45, is a synthetic opioid analgesic drug. It was first synthesized in the 1970s as a potential alternative to other opioid drugs such as morphine. MT-45 has been shown to have a high affinity for the mu-opioid receptor, which is responsible for the drug's analgesic effects. Despite this, the use of MT-45 has been associated with several adverse effects, including respiratory depression and addiction.

Mechanism of Action

MT-45 works by binding to the mu-opioid receptor in the brain and spinal cord. This leads to the activation of the receptor and the release of neurotransmitters such as dopamine and serotonin. These neurotransmitters are responsible for the drug's analgesic effects, as well as its potential for abuse and addiction.
Biochemical and Physiological Effects
MT-45 has been shown to have several biochemical and physiological effects. These include the activation of the mu-opioid receptor, the release of neurotransmitters such as dopamine and serotonin, and the inhibition of pain signals in the brain and spinal cord. However, the use of MT-45 has also been associated with several adverse effects, including respiratory depression, addiction, and overdose.

Advantages and Limitations for Lab Experiments

MT-45 has several advantages and limitations for use in lab experiments. One advantage is its high affinity for the mu-opioid receptor, which makes it a potential alternative to other opioid drugs such as morphine. However, the use of MT-45 has several limitations, including its potential for abuse and addiction, as well as its adverse effects on respiratory function.

Future Directions

There are several future directions for research on MT-45. One direction is to investigate its potential as a pain medication, particularly for chronic pain. Another direction is to investigate its potential for abuse and addiction, as well as its adverse effects on respiratory function. Finally, future research could focus on the development of safer and more effective opioid drugs, with fewer adverse effects and lower potential for abuse and addiction.

Synthesis Methods

MT-45 is synthesized using a multi-step process that involves the reaction of several chemical compounds. The first step involves the reaction of 3-methyl-2-thiophene carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with piperidine to form the piperidinyl carboxylic acid. The acid is then reacted with 4-chlorobenzoyl chloride to form the benzoyl piperidine. Finally, the benzoyl piperidine is reacted with morpholine to form MT-45.

Scientific Research Applications

MT-45 has been used in scientific research to investigate its analgesic effects and potential use as a pain medication. Studies have shown that MT-45 has a high affinity for the mu-opioid receptor, which is responsible for the drug's analgesic effects. This makes it a potential alternative to other opioid drugs such as morphine, which can have significant side effects.